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Introduction
Caspases, a family of cysteine-aspartic proteases, are central executioners of apoptosis

(programmed cell death).[1][2] They exist as inactive zymogens (procaspases) within the cell

and are activated through a proteolytic cascade in response to pro-apoptotic signals.[2][3] This

activation cascade is a hallmark of apoptosis. The (Asp)2-Rhodamine 110 assay is a highly

sensitive and convenient fluorometric method for detecting the activity of caspases, particularly

executioner caspases like caspase-3 and -7, in cell lysates and purified enzyme preparations.

Its application is crucial in basic research to understand apoptosis and in drug development for

screening compounds that modulate caspase activity.

Assay Principle
The assay utilizes a fluorogenic substrate, bis-(L-aspartic acid amide)-Rhodamine 110, often

abbreviated as (Asp)2-R110 or D2-R110.[4] This substrate is essentially a non-fluorescent

molecule where two aspartic acid residues are linked to the amino groups of the Rhodamine

110 (R110) fluorophore, effectively quenching its fluorescence.[2][4][5]

Active caspases recognize and cleave the peptide bond after the aspartate residue.[1][2][4]

The cleavage occurs in a two-step process:
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Cleavage of the first aspartic acid residue yields a mono-aspartic acid-R110 intermediate,

which is fluorescent.[4][6]

Subsequent cleavage of the second aspartic acid residue releases the free Rhodamine 110

(R110) dye, which is significantly more fluorescent.[2][4][6]

The resulting increase in fluorescence intensity is directly proportional to the amount of active

caspase present in the sample and can be measured using a fluorescence microplate reader

or fluorometer.[5][7]
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Caption: Principle of the two-step cleavage of (Asp)2-Rhodamine 110 by active caspases.

Caspase Activation Signaling Pathways
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Caspase activation is a critical event in both the intrinsic (mitochondrial) and extrinsic (death

receptor) apoptotic pathways.[8][9][10]

The Extrinsic Pathway is initiated by the binding of extracellular death ligands (e.g., FasL,

TNF-α) to transmembrane death receptors.[8][11] This leads to the recruitment of adaptor

proteins like FADD and the subsequent activation of initiator caspase-8.[8][10]

The Intrinsic Pathway is triggered by intracellular stress signals such as DNA damage or

growth factor deprivation.[9] This results in the release of cytochrome c from the

mitochondria, which binds to Apaf-1 and procaspase-9 to form the apoptosome, leading to

the activation of initiator caspase-9.[3][9][10]

Both pathways converge on the activation of executioner caspases, primarily caspase-3 and

caspase-7, which are responsible for cleaving a broad range of cellular substrates, leading to

the morphological and biochemical hallmarks of apoptosis.[8][11] The (Asp)2-Rhodamine 110
assay measures the activity of these key executioner caspases.
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General Experimental Workflow
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Apoptosis Induction
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6. Measure Fluorescence
(Ex/Em ~499/521 nm)

7. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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